molecular formula C24H25FN2O3 B2629172 2-(3-(Dimethylamino)propyl)-1-(2-fluorophenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione CAS No. 879922-06-2

2-(3-(Dimethylamino)propyl)-1-(2-fluorophenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No. B2629172
CAS RN: 879922-06-2
M. Wt: 408.473
InChI Key: DCOOAGWBCIBRKU-UHFFFAOYSA-N
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Description

The compound “2-(3-(Dimethylamino)propyl)-1-(2-fluorophenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic heterocycle . Pyrrole is widely known as a biologically active scaffold which possesses a diverse nature of activities .


Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. The compound contains a pyrrole ring, which is a five-membered aromatic heterocycle . The structure-activity relationship (SAR) studies have found that certain substituents and substitution patterns are responsible for the activity on the pyrrole ring .

Scientific Research Applications

Synthesis and Derivatives

  • A study describes the synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs. The methodology provides a broad range of derivatives, highlighting the compound's versatility in chemical synthesis (Vydzhak & Panchishyn, 2010).

Chemical Properties and Reactions

  • Research on the spiro heterocyclization of pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-trione with dimedone demonstrates the potential for creating structurally diverse molecules, which could have implications for developing new materials or pharmaceuticals (Racheva & Maslivets, 2007).

Materials Science Applications

  • A study focused on highly luminescent polymers containing the 2,3,5,6-tetraarylated pyrrolo[3,4-c]pyrrole-1,4-dione (N-Aryl DPP) chromophore in the main chain, which exhibits strong fluorescence and quantum yield, indicating potential applications in optoelectronic devices and sensors (Zhang & Tieke, 2008).

Pharmacological Potential

  • The synthesis of methyl 2-(benzyloxycarbonyl)amino-3-dimethylaminopropenoate and its transformation into various pharmacologically relevant structures, such as trisubstituted pyrroles and pyridin-4-ones, showcases the chemical's utility in drug discovery and development (Toplak et al., 1999).

Future Directions

The future directions in the research and development of this compound would likely involve further exploration of its biological activities and potential therapeutic applications. Pyrrole-containing compounds are considered as a potential source of biologically active compounds .

properties

IUPAC Name

2-[3-(dimethylamino)propyl]-1-(2-fluorophenyl)-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25FN2O3/c1-14-12-17-19(13-15(14)2)30-23-20(22(17)28)21(16-8-5-6-9-18(16)25)27(24(23)29)11-7-10-26(3)4/h5-6,8-9,12-13,21H,7,10-11H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DCOOAGWBCIBRKU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCCN(C)C)C4=CC=CC=C4F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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